Cas no 2089718-50-1 ((6-Chloropyrimidin-4-yl)alanine)

(6-Chloropyrimidin-4-yl)alanine is a synthetic compound with potential applications in medicinal chemistry. It exhibits high purity and stability, making it suitable for research and development purposes. The unique chloropyrimidin-4-yl group confers distinctive properties, potentially enhancing its bioactivity and selectivity in drug discovery. This compound is ideal for screening and profiling in drug design, offering valuable insights into molecular interactions.

(6-Chloropyrimidin-4-yl)alanine structure

2089718-50-1 structure

Product Name:(6-Chloropyrimidin-4-yl)alanine

CAS No:2089718-50-1

MF:C₇H₈ClN₃O₂

MW:201.610320091248

CID:5722599

PubChem ID:121204682

Update Time:2025-07-21

(6-Chloropyrimidin-4-yl)alanine Chemical and Physical Properties

Names and Identifiers

- 2089718-50-1
- F1907-8702
- 2-[(6-chloropyrimidin-4-yl)amino]propanoic acid
- AKOS026712997
- (6-chloropyrimidin-4-yl)alanine
- Alanine, N-(6-chloro-4-pyrimidinyl)-
- (6-Chloropyrimidin-4-yl)alanine
- Inchi： 1S/C7H8ClN3O2/c1-4(7(12)13)11-6-2-5(8)9-3-10-6/h2-4H,1H3,(H,12,13)(H,9,10,11)
- InChI Key： YGSZJLIGMUTQJI-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC=N1)NC(C(=O)O)C

Computed Properties

Exact Mass: 201.0305042g/mol
Monoisotopic Mass: 201.0305042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 75.1Å²

Experimental Properties

Density: 1.490±0.06 g/cm3(Predicted)
Boiling Point: 451.6±35.0 °C(Predicted)
pka: 3.78±0.10(Predicted)

(6-Chloropyrimidin-4-yl)alanine Pricemore >>

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TRC	C277611-100mg	(6-Chloropyrimidin-4-yl)alanine	2089718-50-1		100mg	$ 95.00	2022-04-28
TRC	C277611-500mg	(6-Chloropyrimidin-4-yl)alanine	2089718-50-1		500mg	$ 365.00	2022-04-28
TRC	C277611-1g	(6-Chloropyrimidin-4-yl)alanine	2089718-50-1		1g	$ 570.00	2022-04-28
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